Cas no 1597387-07-9 (5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid)

5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid is a brominated isoquinoline derivative with a carboxylic acid functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure, featuring a bromine substituent at the 5-position and a reactive carboxylic acid at the 3-position, makes it valuable for further derivatization, particularly in the development of bioactive compounds. The compound’s high purity and stability under standard conditions ensure reliable performance in coupling reactions, metal-catalyzed transformations, and heterocyclic chemistry. Its utility in medicinal chemistry is underscored by its potential as a scaffold for kinase inhibitors and other therapeutic agents. Suitable for research-scale applications requiring precise functionalization.
5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid structure
1597387-07-9 structure
Product Name:5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid
CAS No:1597387-07-9
MF:C10H6BrNO3
MW:268.063541889191
CID:6350130
PubChem ID:84640594
Update Time:2025-05-26

5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1597387-07-9
    • EN300-4480495
    • Z1737947953
    • 5-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylic acid
    • 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid
    • Inchi: 1S/C10H6BrNO3/c11-7-3-1-2-5-6(7)4-8(10(14)15)12-9(5)13/h1-4H,(H,12,13)(H,14,15)
    • InChI Key: ZFORFOKVGCPMSP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(NC(C(=O)O)=CC=21)=O

Computed Properties

  • Exact Mass: 266.95311g/mol
  • Monoisotopic Mass: 266.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.4Ų

5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid Pricemore >>

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Additional information on 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid

5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid (CAS No. 1597387-07-9): An Overview

5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid (CAS No. 1597387-07-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid is composed of a brominated isoquinoline core with a carboxylic acid group and an oxo substituent. The presence of the bromine atom and the carboxylic acid moiety imparts unique chemical and biological properties to this compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid in modulating key enzymes and receptors involved in various disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are often dysregulated in cancer and inflammatory diseases. This finding suggests that 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid could serve as a lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid has also been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound effectively reduces the production of pro-inflammatory cytokines in vitro. These results indicate that 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid has also been evaluated in preclinical studies. Data from these studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The oral bioavailability of 5-Bromo-1-oxo-2H-isoquinoline-3-carboxylic acid is relatively high, and it demonstrates good stability in plasma, making it suitable for further optimization and clinical testing.

In terms of safety, preliminary toxicology studies have shown that 5-Bromo-1-o xo - 2 H - isoquinoline - 3 - carboxylic acid has a favorable safety profile at therapeutic doses. However, further comprehensive safety assessments are necessary to ensure its long-term use in humans. These assessments will include detailed evaluations of potential side effects and interactions with other medications.

The synthetic route for preparing 5-Bromo - 1 - oxo - 2 H - isoquinoline - 3 - carboxylic acid has been well-documented in the literature. A common approach involves the condensation of 4-bromobenzaldehyde with malonic acid followed by cyclization and oxidation steps to form the desired product. This synthetic method is scalable and can be adapted for large-scale production if required.

In conclusion, 5-Bromo - 1 - oxo - 2 H - isoquinoline - 3 - carboxylic acid (CAS No. 1597387 - 07 - 9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data become available, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.

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